2-Fluoro-5-nitropyridine
Cat. No. B1295090
Key on ui cas rn:
456-24-6
M. Wt: 142.09 g/mol
InChI Key: XOZAJNLUAODXSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[F-:11].[K+:12].[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][cH:6][c:7]([Cl:10])[n:8][cH:9]1.[cH:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][cH:6][c:7]([F:11])[n:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[F-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1ccc(Cl)nc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccccc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=[N+]([O-])c1ccc(F)nc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
